Methyl 5-[(2-nitrophenoxy)methyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(2-nitrophenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C13H11NO6/c1-18-13(15)12-7-6-9(20-12)8-19-11-5-3-2-4-10(11)14(16)17/h2-7H,8H2,1H3
• InChI Key: KZQJMFFARWGURV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C13H11NO6
• Molecular Weight: 277.23 g/mol

Description

“Methyl 5-[(2-nitrophenoxy)methyl]furan-2-carboxylate” is a chemical compound with the empirical formula C12H9NO5. It is a derivative of furan, a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The compound is related to 5-phenyl-furan-2-carboxylic acids, which have emerged as a promising class of antimycobacterial agents.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a furan ring attached to a nitrophenyl group via a methylene bridge. The conformation of the molecule is stabilized by a non-traditional intramolecular CH…F bond.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. Its molecular weight is 247.20. The SMILES string representation of the compound is [O-]N+O2)=O.

Mechanism of Action

“Methyl 5-[(2-nitrophenoxy)methyl]furan-2-carboxylate” is related to a class of furan-based inhibitors of the salicylate synthase MbtI from Mycobacterium tuberculosis. This enzyme catalyzes the first reaction of the biosynthesis of specific siderophores (mycobactins and carboxymycobactins), which ensure the supply of iron in Mycobacterium tuberculosis. This metal acts as a cofactor in a variety of processes that allow the establishment and maintenance of the infection in the host.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, and Skin Sens. 1. The safety information includes the following hazard statements: H302 - Harmful if swallowed, H317 - May cause an allergic skin reaction, and H319 - Causes serious eye irritation.